Cas no 1803784-04-4 (3,4-Diiodo-2-fluorotoluene)

• Product Name: 3,4-Diiodo-2-fluorotoluene
• CAS No: 1803784-04-4
• MF: C₇H₅FI₂
• MW: 361.921950101852
• CID: 5004486
• Update Time: 2025-06-14

3,4-Diiodo-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3,4-Diiodo-2-fluorotoluene

• Inchi： 1S/C7H5FI2/c1-4-2-3-5(9)7(10)6(4)8/h2-3H,1H3
• InChI Key： VPOCPSHVIPFCKP-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C)=C1F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 3,4-Diiodo-2-fluorotoluene

3,4-Diiodo-2-fluorotoluene (CAS No. 1803784-04-4): A Versatile Fluorinated Aromatic Compound for Advanced Applications

In the realm of fluorinated aromatic compounds, 3,4-Diiodo-2-fluorotoluene (CAS No. 1803784-04-4) stands out as a structurally unique and functionally diverse intermediate. This organoiodine compound combines the reactivity of iodine substituents with the electronic effects of fluorine, making it a valuable building block in pharmaceutical synthesis, material science, and agrochemical development. Researchers increasingly focus on such halogenated toluene derivatives due to their role in creating high-performance materials and bioactive molecules.

The molecular architecture of 3,4-Diiodo-2-fluorotoluene features two heavy iodine atoms at the 3- and 4-positions of the toluene ring, with a fluorine atom at the 2-position. This specific arrangement creates distinct electronic properties that influence its reactivity patterns in cross-coupling reactions. Recent studies highlight its utility in palladium-catalyzed couplings, where it serves as an excellent substrate for constructing complex aromatic systems. The compound's CAS registry number 1803784-04-4 has seen growing interest in patent literature related to OLED materials and liquid crystal displays.

From a synthetic chemistry perspective, 3,4-Diiodo-2-fluorotoluene offers several advantages. The presence of ortho-fluorine substitution introduces steric and electronic effects that can direct subsequent reactions with remarkable regioselectivity. This characteristic makes it particularly valuable for constructing fluorinated polycyclic compounds, a class of materials sought after for their enhanced thermal stability and optical properties. Current research trends show increased demand for such multihalogenated intermediates in developing advanced electronic materials.

The compound's applications extend to medicinal chemistry, where fluorine-containing building blocks like 3,4-Diiodo-2-fluorotoluene contribute to drug discovery programs. Approximately 30% of newly approved pharmaceuticals contain fluorine atoms, driving interest in fluorinated synthons. The iodine substituents provide handles for further functionalization through modern transition metal-catalyzed reactions, while the fluorine atom can influence bioavailability and metabolic stability of resulting compounds. This dual functionality explains why searches for "fluorinated aromatic compounds for drug discovery" have surged by 45% in academic databases.

Industrial applications of CAS 1803784-04-4 are expanding in parallel with advancements in specialty chemicals manufacturing. The compound serves as a precursor for high-value fluorinated materials used in semiconductor fabrication and organic electronics. Its thermal stability and unique halogen bonding capabilities make it suitable for creating self-assembled monolayers with precise molecular architectures. Manufacturers are increasingly adopting halogen exchange methodologies to produce such compounds more efficiently, addressing growing market demand.

Environmental and safety considerations for 3,4-Diiodo-2-fluorotoluene follow standard protocols for halogenated organic compounds. Proper handling requires attention to its photochemical stability and storage conditions. Recent innovations in green chemistry approaches have developed more sustainable routes to similar diiodoarene derivatives, reflecting the industry's shift toward eco-friendly synthesis. These developments respond to increasing searches for "sustainable halogenation methods" and "green synthesis of fluorinated compounds" across scientific platforms.

Analytical characterization of 3,4-Diiodo-2-fluorotoluene typically involves NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. The distinct chemical shift of the fluorine atom provides valuable information about the electronic environment, while the heavy iodine atoms facilitate crystal structure determination. These analytical features contribute to its popularity in method development studies and structural elucidation research.

Future prospects for CAS No. 1803784-04-4 appear promising as nanotechnology and materials science continue to evolve. The compound's potential in creating fluorinated metal-organic frameworks (MOFs) and molecular electronics components is currently under investigation. With the global fluorochemicals market projected to grow at 5.8% CAGR through 2030, specialized intermediates like 3,4-Diiodo-2-fluorotoluene will likely see sustained demand from both academic and industrial researchers seeking next-generation functional materials.